Cas no 959239-39-5 ((1-Butyl-2-methanesulfonyl-1H-imidazol-5-yl)methanol)

• Product Name: (1-Butyl-2-methanesulfonyl-1H-imidazol-5-yl)methanol
• CAS No: 959239-39-5
• MF: C₉H₁₆N₂O₃S
• MW: 232.299941062927
• MDL: MFCD09871301
• CID: 4723319
• Update Time: 2025-10-29

(1-Butyl-2-methanesulfonyl-1H-imidazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-Butyl-2-methanesulfonyl-1H-imidazol-5-yl)methanol

• MDL： MFCD09871301
• Inchi： 1S/C9H16N2O3S/c1-3-4-5-11-8(7-12)6-10-9(11)15(2,13)14/h6,12H,3-5,7H2,1-2H3
• InChI Key： UZMMKVIDOJMKLA-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC=C(CO)N1CCCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 286
• Topological Polar Surface Area: 80.6

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 433.4±37.0 °C at 760 mmHg
• Flash Point: 139.1±23.7 °C

(1-Butyl-2-methanesulfonyl-1H-imidazol-5-yl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (1-Butyl-2-methanesulfonyl-1H-imidazol-5-yl)methanol

Comprehensive Overview of (1-Butyl-2-methanesulfonyl-1H-imidazol-5-yl)methanol (CAS No. 959239-39-5)

(1-Butyl-2-methanesulfonyl-1H-imidazol-5-yl)methanol is a specialized organic compound with the CAS number 959239-39-5. This compound belongs to the class of imidazole derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. The presence of both a methanesulfonyl group and a hydroxymethyl group in its structure makes it a versatile intermediate in synthetic chemistry.

The molecular formula of (1-Butyl-2-methanesulfonyl-1H-imidazol-5-yl)methanol is C9H16N2O3S, and its molecular weight is 232.30 g/mol. The compound features a butyl group attached to the nitrogen atom of the imidazole ring, enhancing its lipophilicity and potential for membrane permeability. This characteristic is particularly valuable in drug design, where imidazole-based compounds are often explored for their bioactivity.

One of the key areas of interest for CAS 959239-39-5 is its role as a building block in medicinal chemistry. Researchers are increasingly focusing on imidazole derivatives due to their ability to interact with biological targets, such as enzymes and receptors. The methanesulfonyl group in this compound can act as a hydrogen bond acceptor, which is crucial for molecular recognition in drug-receptor interactions.

In addition to pharmaceutical applications, (1-Butyl-2-methanesulfonyl-1H-imidazol-5-yl)methanol has potential uses in agrochemical formulations. The compound’s structural features may contribute to the development of novel pesticides or herbicides, leveraging the imidazole core’s ability to disrupt metabolic pathways in pests. This aligns with the growing demand for eco-friendly agrochemicals that minimize environmental impact.

The synthesis of CAS 959239-39-5 typically involves multi-step organic reactions, including alkylation and sulfonylation of imidazole precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed reactions are often employed to improve yield and purity. These methods are part of the broader trend toward green chemistry, which emphasizes sustainable and efficient synthetic processes.

From a commercial perspective, the demand for (1-Butyl-2-methanesulfonyl-1H-imidazol-5-yl)methanol is driven by its utility in high-value chemical intermediates. Pharmaceutical companies and research institutions are the primary consumers, utilizing the compound for drug discovery and material innovation. The global market for imidazole derivatives is expected to grow, fueled by advancements in precision medicine and biotechnology.

For researchers working with CAS 959239-39-5, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, away from light and moisture, to prevent degradation. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used to verify its purity and structure.

In summary, (1-Butyl-2-methanesulfonyl-1H-imidazol-5-yl)methanol is a promising compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and versatility make it a valuable asset in modern chemistry. As research continues to uncover new applications, the importance of this imidazole derivative is likely to increase, solidifying its place in the scientific and industrial communities.